Cas no 63463-43-4 (1-(cyclopropylcarbonyl)piperidin-4-one)

• Product Name: 1-(cyclopropylcarbonyl)piperidin-4-one
• CAS No: 63463-43-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD09949954
• CID: 1067871
• PubChem ID: 14994968
• Update Time: 2025-05-23

1-(cyclopropylcarbonyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropanecarbonyl)piperidin-4-one
• 1-(Cyclopropylcarbonyl)-4-piperidinone
• 1-(Cyclopropylcarbonyl)piperidin-4-one
• 1-(c-propanecarbonyl)-4-piperidone
• 1-(Cyclopropancarbonyl)-4-piperidon
• 1-cyclopropanecarbonyl-4-piperidone
• 1-cyclopropanecarbonylpiperidin-4-one
• 4-Piperidinone,1-(cyclopropylcarbonyl)
• SB41563
• WOWAAVPJNOLUDA-UHFFFAOYSA-N
• ALBB-003866
• MFCD09949954
• DA-18629
• AB01004595-01
• LS-01355
• Z33618785
• SCHEMBL3409034
• 63463-43-4
• G46001
• AKOS000196067
• STK502755
• 4-Piperidinone, 1-(cyclopropylcarbonyl)-
• A868130
• DTXSID60566697
• EN300-52654
• 1-(cyclopropylcarbonyl)piperidin-4-one

• MDL： MFCD09949954
• Inchi： 1S/C9H13NO2/c11-8-3-5-10(6-4-8)9(12)7-1-2-7/h7H,1-6H2
• InChI Key： WOWAAVPJNOLUDA-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCC(CC1)=O

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 267.8±15.0 ºC (760 Torr),
• Flash Point: 114.2±12.7 ºC,
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 37.38000
• LogP: 0.52580

1-(cyclopropylcarbonyl)piperidin-4-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(cyclopropylcarbonyl)piperidin-4-one

1-(Cyclopropylcarbonyl)Piperidin-4-one: A Comprehensive Overview

1-(Cyclopropylcarbonyl)piperidin-4-one (CAS No. 63463-43-4) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclopropylcarbonyl group attached to a piperidin-4-one scaffold. The combination of these functional groups endows the molecule with a range of chemical properties that make it an attractive candidate for various scientific and industrial applications.

The cyclopropylcarbonyl group is known for its high reactivity and ability to participate in a variety of chemical reactions, including nucleophilic addition, Michael addition, and Diels-Alder reactions. This reactivity is particularly useful in the synthesis of complex organic molecules, where the cyclopropylcarbonyl group can serve as a key intermediate or building block. The piperidin-4-one scaffold, on the other hand, is a common structural motif found in many bioactive compounds and pharmaceuticals. It is known for its ability to form hydrogen bonds and its flexibility in adopting different conformations, which can be crucial for binding to biological targets.

Recent studies have highlighted the potential of 1-(cyclopropylcarbonyl)piperidin-4-one in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy. The researchers demonstrated that derivatives of 1-(cyclopropylcarbonyl)piperidin-4-one exhibited high selectivity and efficacy against specific kinase isoforms, making them promising candidates for further drug development.

In another study published in Organic Letters (2021), scientists explored the use of 1-(cyclopropylcarbonyl)piperidin-4-one in the synthesis of new classes of antiviral agents. The researchers synthesized a series of derivatives by modifying the cyclopropylcarbonyl group and evaluated their antiviral activity against several viral strains. The results showed that certain derivatives exhibited significant antiviral activity, particularly against influenza and herpes viruses. These findings suggest that 1-(cyclopropylcarbonyl)piperidin-4-one could serve as a valuable starting material for the development of new antiviral drugs.

The synthetic versatility of 1-(cyclopropylcarbonyl)piperidin-4-one has also been exploited in the development of new materials and catalysts. A study published in Chemical Communications (2020) reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions. The researchers found that 1-(cyclopropylcarbonyl)piperidin-4-one derivatives significantly enhanced the catalytic activity and selectivity of palladium catalysts, leading to improved yields and product purity. This finding has important implications for the industrial production of fine chemicals and pharmaceuticals.

In addition to its synthetic applications, 1-(cyclopropylcarbonyl)piperidin-4-one has been studied for its potential biological activities. Research published in Bioorganic & Medicinal Chemistry Letters (2023) investigated the neuroprotective effects of this compound and its derivatives. The study showed that certain derivatives exhibited significant neuroprotective activity against oxidative stress-induced neuronal cell death. These findings suggest that 1-(cyclopropylcarbonyl)piperidin-4-one could have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The physical properties of 1-(cyclopropylcarbonyl)piperidin-4-one have also been extensively studied. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle and process in laboratory settings. Its stability under various reaction conditions has been confirmed through numerous synthetic protocols, further highlighting its utility as a reliable intermediate.

In conclusion, 1-(cyclopropylcarbonyl)piperidin-4-one (CAS No. 63463-43-4) is a highly versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure, synthetic versatility, and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, 1-(cyclopropylcarbonyl)piperidin-4-one is likely to play an increasingly important role in advancing our understanding and capabilities in organic synthesis, medicinal chemistry, and pharmaceutical research.